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Compound of Interest

Compound Name: 9"-Methyl salvianolate B

Cat. No.: B10821727

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

\

This guide provides critical safety and logistical information for the handling and disposal of 9"-
Methyl salvianolate B. Adherence to these procedures is essential for ensuring personnel
safety and maintaining a secure laboratory environment. As a trusted partner in your research,
we are committed to providing value beyond the product by being your preferred source for
laboratory safety and chemical handling information.

Essential Safety and Physical Data

While specific occupational exposure limits have not been established for 9"-Methyl
salvianolate B, a comprehensive understanding of its properties and the safety data of related
compounds is crucial for safe handling. The following table summarizes key quantitative data.
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Parameter Value Source/Comment
Chemical Formula C37H32016
Molecular Weight 732.64 g/mol
Appearance Solid powder
Soluble in DMSO, Pyridine,
Methanol, Ethanol.[1] In
Solubility DMSO, up to 100 mg/mL MedchemExpress[2]

(136.49 mM) with ultrasonic

assistance.[2]

Storage Temperature

Long-term: -20°C; Short-term:
2-8°C.[2]

BioCrick MSDS[2]

Occupational Exposure Limits

Not established.

BioCrick MSDS[3]

Acute Toxicity (related

compound)

Salvianolic Acid A (intravenous
in mice): LD50 of 1161.2
mg/kg.[4]

Non-clinical safety evaluation

of salvianolic acid A[4]

Target Organs (related

compound)

Thymus, liver, and kidneys
were identified as target
organs for Salvianolic Acid A in
a 4-week repeated-dose

toxicity study in dogs.[4]

Non-clinical safety evaluation

of salvianolic acid A[4]

Transport Information

Considered non-hazardous for

transport.[2]

BioCrick MSDS|2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.

Hand Protection:

Due to its solubility in DMSO, glove selection is critical. Double gloving is required.

¢ Inner Glove: Standard nitrile examination gloves.
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e Outer Glove: Chemical-resistant gloves are essential. Recommended materials for handling
phenolic compounds and DMSO include:

o Butyl rubber
o Neoprene

o Thicker (8mil) nitrile gloves can be used for incidental contact with dilute solutions (<10%).

[1]

o Glove Change Frequency: Gloves must be changed immediately if splashed or after every
30-60 minutes of continuous use. Always inspect gloves for integrity before use. Dispose of
contaminated gloves as hazardous waste.[2]

Eye and Face Protection:

e Minimum Requirement: ANSI-rated safety glasses with side shields.

o Splash Hazard: Chemical splash goggles and a full-face shield must be worn when there is a
potential for splashing, such as when preparing stock solutions or handling larger quantities.

[1]

Body Protection:

» Afully buttoned, long-sleeved laboratory coat is required.

o For tasks with a higher risk of splashes, a chemically resistant apron made of butyl rubber or
neoprene should be worn over the lab coat.[1]

e Closed-toe shoes are mandatory.

Respiratory Protection:

» Work with 9"-Methyl salvianolate B powder should be conducted in a certified chemical
fume hood to avoid inhalation of dust particles.[1]

 If a fume hood is not available or if there is a risk of aerosol generation that cannot be
controlled, a NIOSH-approved respirator with an appropriate particulate filter is required.[2]
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Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from strong
oxidizing/reducing agents, strong acids/alkalis, and sources of ignition.[2]

e Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term.

[2]

Preparation of Stock Solutions (in DMSO):

This procedure must be performed in a chemical fume hood.

Preparation: Assemble all necessary equipment (vial of 9"-Methyl salvianolate B, new,
unopened DMSO, vortexer, sonicator, pipettes, and waste container) inside the fume hood.

e Don PPE: Follow the full PPE protocol outlined above.
o Weighing: Carefully weigh the desired amount of 9""-Methyl salvianolate B powder.

» Dissolving: Add the appropriate volume of newly opened DMSO to the vial containing the
powder.[2] Cap the vial securely.

» Sonication: If necessary, use an ultrasonic bath to aid dissolution.[2]

» Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and your initials.

Storage: Store the stock solution at -80°C for up to 6 months or -20°C for up to 1 month.[5]

Spill Response:

e Evacuate: Alert others in the immediate area and evacuate if the spill is large or involves a
significant amount of dust.

 |solate: Restrict access to the spill area.
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o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
o PPE: Don appropriate PPE, including respiratory protection.
o Containment and Cleanup:

o Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.[2]
Carefully sweep up the material and place it in a sealed, labeled container for hazardous
waste.

o Liquid Spills (in solvent): Absorb the spill with a chemical absorbent pad or vermiculite.
Place the used absorbent material in a sealed, labeled container for hazardous waste.

o Decontamination: Clean the spill area with soap and water.

» Waste Disposal: Dispose of all contaminated materials (gloves, absorbent pads, etc.) as
hazardous waste.

Disposal Plan:

All waste containing 9"-Methyl salvianolate B, including empty containers, contaminated PPE,
and unused solutions, must be disposed of as hazardous chemical waste.[6] Follow your
institution's specific guidelines for hazardous waste disposal. Do not dispose of this chemical
down the drain or in the regular trash.

Visual Workflow for Safe Handling
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Preparation
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Don Full PPE:
- Double Gloves

- Goggles & Face Shield
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Caption: Workflow for the safe handling of 9"'-Methyl salvianolate B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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